1-(2,5-dimethylphenyl)-4-(2-methyl-2-buten-1-yl)piperazine
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Overview
Description
1-(2,5-dimethylphenyl)-4-(2-methyl-2-buten-1-yl)piperazine, commonly known as DMPP, is a piperazine derivative that has been studied for its potential applications in scientific research. DMPP is a synthetic compound that has been found to have interesting biochemical and physiological effects, making it a useful tool for researchers in various fields.
Mechanism of Action
DMPP acts as an agonist at certain receptor subtypes, including the α7 nicotinic acetylcholine receptor and the 5-HT3 serotonin receptor. This leads to the activation of downstream signaling pathways, resulting in the observed effects on neurotransmitter release and synaptic transmission.
Biochemical and Physiological Effects:
DMPP has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine. DMPP has also been found to enhance synaptic transmission and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
DMPP has several advantages as a tool for scientific research. It is a synthetic compound, which allows for precise control over its chemical properties. DMPP also has a well-characterized mechanism of action, making it a useful tool for studying receptor function. However, DMPP has limitations as well. Its effects can be highly dependent on experimental conditions, and it may not be suitable for all types of experiments.
Future Directions
There are several potential future directions for research involving DMPP. One area of interest is its potential use in drug discovery, particularly for the treatment of cognitive disorders such as Alzheimer's disease. DMPP may also have applications in the study of other receptor subtypes and in the development of new tools for neuroscience research.
Synthesis Methods
DMPP can be synthesized through a multistep process involving the reaction of piperazine with 2,5-dimethylphenylacetic acid, followed by the addition of 2-methyl-2-buten-1-ol. The resulting compound can then be purified through recrystallization or chromatography.
Scientific Research Applications
DMPP has been studied for its potential applications in various fields of scientific research. It has been found to have interesting effects on the nervous system, making it a useful tool for studying neurotransmitter release and synaptic transmission. DMPP has also been studied for its potential use in drug discovery, as it has been found to have affinity for certain receptor subtypes.
Properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-[(E)-2-methylbut-2-enyl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2/c1-5-14(2)13-18-8-10-19(11-9-18)17-12-15(3)6-7-16(17)4/h5-7,12H,8-11,13H2,1-4H3/b14-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAHYBXRVISPHFZ-LHHJGKSTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(C)CN1CCN(CC1)C2=C(C=CC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C(\C)/CN1CCN(CC1)C2=C(C=CC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.